Cas no 215927-34-7 (3-Amino-4-bromo-thiophene-2-carboxylic Acid)

• Product Name: 3-Amino-4-bromo-thiophene-2-carboxylic Acid
• CAS No: 215927-34-7
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• MDL: MFCD12755843
• CID: 2129779
• PubChem ID: 53346569
• Update Time: 2025-05-20

3-Amino-4-bromo-thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-bromothiophene-2-carboxylic acid
• AB65684
• 215927-34-7
• NKHTXVSQLUINPY-UHFFFAOYSA-N
• CS-16330
• MFCD12755843
• DB-348049
• 3-Amino-4-bromo-thiophene-2-carboxylic acid
• SCHEMBL8135224
• EN300-215699
• 3-amino-4-bromothiophene-2-carboxylicacid
• N16943
• CS-0095337
• AKOS037651270
• 3-Amino-4-bromo-thiophene-2-carboxylic Acid

• MDL： MFCD12755843
• Inchi： 1S/C5H4BrNO2S/c6-2-1-10-4(3(2)7)5(8)9/h1H,7H2,(H,8,9)
• InChI Key： NKHTXVSQLUINPY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-Amino-4-bromo-thiophene-2-carboxylic Acid

Introduction to 3-Amino-4-bromo-thiophene-2-carboxylic Acid (CAS No: 215927-34-7)

3-Amino-4-bromo-thiophene-2-carboxylic Acid is a significant compound in the realm of pharmaceutical chemistry, featuring a thiophene core that is functionalized with an amino group at the 3-position and a bromine atom at the 4-position, coupled with a carboxylic acid moiety at the 2-position. This unique structural arrangement makes it a versatile intermediate for the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The compound's molecular formula, C₆H₅BrNO₂, underscores its role as a building block in medicinal chemistry, offering opportunities for further derivatization to explore its pharmacological potential.

The CAS number 215927-34-7 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. Its significance is further amplified by its utility in constructing complex scaffolds that mimic natural products or designed heterocycles. The presence of both an amino and a carboxylic acid group enhances its reactivity, making it amenable to various chemical transformations such as condensation reactions, coupling with other functional groups, and participation in enzymatic or non-enzymatic biological processes.

In recent years, 3-Amino-4-bromo-thiophene-2-carboxylic Acid has garnered attention in the field of drug discovery due to its structural features that are often associated with bioactivity. Thiophene derivatives are well-documented for their role in pharmaceuticals, exhibiting properties ranging from antimicrobial to anti-inflammatory effects. The introduction of bromine and amino functionalities introduces additional layers of complexity that can influence both the physical properties and biological interactions of the resulting compounds.

One of the most compelling aspects of this compound is its potential as a precursor for small-molecule drugs targeting specific diseases. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in cancer metabolism. The bromo-thiophene core serves as an excellent scaffold for designing molecules that can selectively interact with biological targets. Moreover, the amino group at the 3-position can be further functionalized to introduce polar or charged moieties, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of thiophene-based compounds in addressing neurological disorders. The structural motif is found in several approved drugs that modulate neurotransmitter systems. By leveraging the versatility of 3-Amino-4-bromo-thiophene-2-carboxylic Acid, chemists can design novel analogs with improved pharmacokinetic profiles or reduced side effects. The carboxylic acid group at the 2-position allows for salt formation, which can enhance solubility and bioavailability—critical factors in drug development.

The synthesis of 3-Amino-4-bromo-thiophene-2-carboxylic Acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of a thiophene derivative followed by selective functionalization at the 3-position and oxidation at the 2-position to introduce the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In addition to its pharmaceutical applications, 3-Amino-4-bromo-thiophene-2-carboxylic Acid finds utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions makes it a candidate for developing metal-organic frameworks (MOFs) or catalysts. Furthermore, derivatives of this compound have shown promise as intermediates in synthesizing herbicides and fungicides due to their structural similarity to known bioactive molecules.

The growing interest in bioconjugation chemistry has also spurred investigations into using 3-Amino-4-bromo-thiophene-2-carboxylic Acid as a linker molecule. By attaching biomolecules such as peptides or antibodies via its functional groups, researchers can create targeted therapeutic agents with enhanced specificity and efficacy. This approach is particularly relevant in immunotherapy and gene delivery systems where precise molecular design is crucial.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 3-Amino-4-bromo-thiophene-2-carboxylic Acid. High-throughput docking simulations allow researchers to predict binding affinities and optimize lead structures before experimental validation. Such computational tools are indispensable in modern drug discovery pipelines, reducing time and cost while improving success rates.

The environmental impact of using 3-Amino-4-bromo-thiophene-2-carboxylic Acid as an intermediate must also be considered. Sustainable synthetic routes are being developed to minimize waste generation and energy consumption without compromising yield or purity. Green chemistry principles are being integrated into its production process, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,3-Amino-4-bromo-thiophene-2-carboxylic Acid (CAS No: 215927-34-7) represents a valuable asset in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features offer unparalleled flexibility for designing novel therapeutics, materials, and agrochemicals. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is set to grow even further.